Cas no 62741-76-8 (3-Hexanone, 1-(diethylamino)-2-fluoro-5-methyl-)

• Product Name: 3-Hexanone, 1-(diethylamino)-2-fluoro-5-methyl-
• CAS No: 62741-76-8
• MF: C₁₁H₂₂FNO
• MW: 203.296886920929
• CID: 433461
• PubChem ID: 54080111
• Update Time: 2025-04-19

3-Hexanone, 1-(diethylamino)-2-fluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 1-(diethylamino)-2-fluoro-5-methyl-
• 1-(diethylamino)-2-fluoro-5-methylhexan-3-one
• 62741-76-8
• SCHEMBL11705941
• DTXSID60708878

• Inchi： 1S/C11H22FNO/c1-5-13(6-2)8-10(12)11(14)7-9(3)4/h9-10H,5-8H2,1-4H3
• InChI Key： MMMOXVRTYUPCEW-UHFFFAOYSA-N
• SMILES： FC(C(CC(C)C)=O)CN(CC)CC

Computed Properties

• Exact Mass: 203.16866
• Monoisotopic Mass: 203.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 20.31